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Compound of Interest

Compound Name: 5-Chloro-2-iodoaniline

Cat. No.: B043998

Essential Safety and Handling Guide for 5-
Chloro-2-iodoaniline

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount when handling chemical compounds. This guide provides
essential, immediate safety and logistical information for the handling and disposal of 5-
Chloro-2-iodoaniline, ensuring a secure laboratory environment.

Chemical Profile: 5-Chloro-2-iodoaniline is a solid substance characterized by a melting point
of 40-44 °C. It is classified as toxic if swallowed, harmful in contact with skin, and causes skin
and serious eye irritation or damage.[1] It may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is mandatory to prevent
exposure. The following table summarizes the required PPE for handling 5-Chloro-2-
iodoaniline.
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Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Chemical safety goggles or

faceshields.

Essential for preventing eye
contact which can cause

serious damage.[1]

Hand Protection

Protective gloves (e.g., Nitrile
rubber).

Necessary to avoid skin
contact, as the substance is
harmful.[1]

Body Protection

Protective clothing, lab coat.

Provides a barrier against
accidental spills and
contamination of personal
clothing.[1]

Respiratory Protection

Type P2 (EN 143) respirator
cartridges or a dust mask (type
N95, US).

Required to prevent inhalation,
which can be toxic and cause

respiratory irritation.

Hazard Classification and Precautionary Statements

Understanding the hazard classification is critical for safe handling. The following table outlines

the GHS hazard statements and corresponding precautionary measures.
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GHS Hazard
Statement

Code

Precautionary
Statement

Code

Toxic if swallowed

H301

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

P280

Harmful in contact

with skin

H312

IF SWALLOWED:
Immediately call a
POISON CENTER or

doctor/physician.

P301+P310

Causes skin irritation

H315

IF ON SKIN: Wash
with plenty of soap

and water.

P302+P352

Causes serious eye

damage

H318

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

P305+P351+P338

Toxic if inhaled

H331

Avoid breathing
dust/fume/gas/mist/va

pours/spray.

P261

May cause respiratory

irritation

H335

IF INHALED: Remove
victim to fresh air and
keep atrestin a
position comfortable

for breathing.

P304+P340

Standard Operating Procedure for Handling 5-

Chloro-2-iodoaniline
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The following workflow illustrates the standard procedure for the safe handling of 5-Chloro-2-
iodoaniline from receipt to disposal. Adherence to these steps is crucial for minimizing risk.

Standard Operating Procedure for 5-Chloro-2-iodoaniline
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Standard Operating Procedure for Handling 5-Chloro-2-iodoaniline.

Emergency Procedures: Chemical Spill Workflow

In the event of a chemical spill, a swift and organized response is critical to contain the hazard
and ensure personnel safety. The following diagram outlines the procedural workflow for
managing a spill of 5-Chloro-2-iodoaniline.
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Chemical Spill Response Workflow for 5-Chloro-2-iodoaniline
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Workflow for managing a chemical spill.
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First Aid Measures

In case of exposure, immediate action is required. The following table provides first-aid

guidance.

Exposure Route

First Aid Procedure

If Inhaled

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

In Case of Skin Contact

Wash off with soap and plenty of water. Take the
victim immediately to the hospital. Consult a

physician.[1]

In Case of Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

If Swallowed

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.[1]

Disposal Plan

Proper disposal of 5-Chloro-2-iodoaniline and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

o Waste Collection: All materials contaminated with 5-Chloro-2-iodoaniline, including gloves,

wipes, and disposable labware, must be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.

o Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] The material may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1][2]

e Regulatory Compliance: Waste material must be disposed of in accordance with the

Directive on waste 2008/98/EC as well as other national and local regulations.[1] Do not mix

with other waste. Handle uncleaned containers as you would the product itself.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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